Cas no 2416-95-7 (Dipropofol)

• Product Name: Dipropofol
• CAS No: 2416-95-7
• MF: C₂₄H₃₄O₂
• MW: 354.525567531586
• MDL: MFCD20257818
• CID: 261356
• PubChem ID: 354334724
• Update Time: 2025-04-19

Dipropofol Chemical and Physical Properties

Names and Identifiers

• 3,3',5,5'-Tetraisopropylbiphenyl-4,4'-diol
• 4,4'-Dihydroxy-3,3',5,5'-tetraisopropylbiphenyl
• [1,1'-Biphenyl]-4,4'-diol,3,3',5,5'-tetrakis(1-methylethyl)-
• 3,3',5,5'-TETRAISOPROPYL-BIPHENYL-4,4'-DIOL (DIPROPOFOL)
• Dipropofol
• (1,1'-Biphenyl)-4,4'-diol,3,3',5,5'-tetrakis(1-methylethyl)
• 2,2',6,6'-Tetraisopropyl-p,p'-biphenol
• 2,6,2',6'-Tetraisopropyl-p,p'-biphenol
• 3,3',5,5'-tetraisopropyl-[1,1'-biphenyl]-4,4'-diol
• 3,3',5,5'-Tetraisopropyl-4,4'-dihydroxy-biphenyl
• 3,5,3',5'-Tetraisopropyl-biphenyl-4,4'-diol
• 4,4'-Dihydroxy-3,3',5,5'-tetraisopropyl-biphenyl
• Dipropofo
• Propofol related compound A
• 3,3′-5,5′-Tetraisopropyldiphenol
• 3,3',5,5'-Tetrakis(1-methylethyl)[1,1'-biphenyl]-4,4'-diol
• di(2,6-diisopropylphenol)
• H9GE6HX42A
• 3,3',5,5'-Tetrakis(1-methylethyl)biphenyl-4,4'-diol
• 4-[4-hydroxy-3,5-di(propan-2-yl)phenyl]-2,6-di(propan-2-yl)phenol
• Propofol related compound A [USP]
• Propofol specified impurity E [EP]
• Propofol related compound A RS [USP]
• 3,3',5,5'-Tetraisopropyl-4,4'-dihydroxybiphenyl
• 3,3 inverted exclamation mark ,5,5 inverted exclamation mark -Tetraisopropylbiphenyl-4,4 inverted exclamation mark -diol
• (1,1'-Biphenyl)-4,4'-diol, 3,3',5,5'-tetrakis(1-methylethyl)-
• BDBM50266965
• FT-0667699
• SCHEMBL275427
• BCP33602
• DS-15761
• UNII-H9GE6HX42A
• CS-0154315
• 2416-95-7
• A900714
• CHEMBL478518
• Propofol Impurity E
• DTXSID30178867
• D5281
• AKOS015999149
• MFCD20257818
• C24H34O2
• AM20030426
• F12840
• Q27279805
• SY112771
• PROPOFOL IMPURITY E [EP IMPURITY]
• Propofol Imp. E (EP): 3,3',5,5'-Tetrakis(1-Methylethyl)bisphenyl-4,4'-diol
• 4,4-Bis(2,6-diisopropylphenol)
• HY-W101673

• MDL： MFCD20257818
• Inchi： 1S/C24H34O2/c1-13(2)19-9-17(10-20(14(3)4)23(19)25)18-11-21(15(5)6)24(26)22(12-18)16(7)8/h9-16,25-26H,1-8H3
• InChI Key： QAISRHCMPQROAX-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)C)C1C=C(C(=C(C=1)C(C)C)O)C(C)C)C(C)C

Computed Properties

• Exact Mass: 354.25600
• Monoisotopic Mass: 354.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 7.3

Experimental Properties

• Density: 1.007±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 107.0 to 111.0 deg-C
• Boiling Point: 451.9±45.0 °C at 760 mmHg
• Flash Point: 190.7±23.3 °C
• Solubility: Insuluble (5.0E-4 g/L) (25 ºC),
• PSA: 40.46000
• LogP: 7.25840

Dipropofol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether